Cas no 1379244-55-9 (2-Methoxy-6-methylpyrimidine-4-carbonitrile)
2-Methoxy-6-methylpyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-6-methylpyrimidine-4-carbonitrile
- 2-Methoxy-6-methylpyrimidine-4-carbonitrile
-
- Inchi: 1S/C7H7N3O/c1-5-3-6(4-8)10-7(9-5)11-2/h3H,1-2H3
- InChI Key: SNVYPAUGSSTLCS-UHFFFAOYSA-N
- SMILES: O(C)C1=NC(C#N)=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- XLogP3: 1
- Topological Polar Surface Area: 58.8
2-Methoxy-6-methylpyrimidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089005935-1g |
2-Methoxy-6-methylpyrimidine-4-carbonitrile |
1379244-55-9 | 95% | 1g |
751.80 USD | 2021-06-01 | |
| Alichem | A089005935-5g |
2-Methoxy-6-methylpyrimidine-4-carbonitrile |
1379244-55-9 | 95% | 5g |
2,044.35 USD | 2021-06-01 |
2-Methoxy-6-methylpyrimidine-4-carbonitrile Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-Methoxy-6-methylpyrimidine-4-carbonitrile
Introduction to 2-Methoxy-6-methylpyrimidine-4-carbonitrile (CAS No. 1379244-55-9)
2-Methoxy-6-methylpyrimidine-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1379244-55-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of 2-Methoxy-6-methylpyrimidine-4-carbonitrile, particularly the presence of a methoxy group at the 2-position and a methyl group at the 6-position, along with a nitrile group at the 4-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.
The pyrimidine core is a fundamental motif in many bioactive molecules, including nucleoside analogs, antiviral agents, and anticancer drugs. The introduction of functional groups such as methoxy and nitrile further enhances the versatility of this compound, making it a valuable intermediate in the synthesis of more complex molecules. The methoxy group can serve as a point for further derivatization, while the nitrile group can be hydrolyzed to form a carboxylic acid or used in other transformations to introduce additional functionality.
In recent years, there has been growing interest in developing novel pyrimidine derivatives as therapeutic agents. One area of particular focus has been the exploration of pyrimidine-based compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively.
2-Methoxy-6-methylpyrimidine-4-carbonitrile has been investigated as a potential scaffold for kinase inhibitors due to its ability to interact with the active sites of these enzymes. The nitrile group, in particular, can form hydrogen bonds or participate in metal coordination interactions with key residues in the kinase domain. Additionally, the methoxy and methyl groups provide steric and electronic features that can be optimized to improve binding affinity and selectivity.
Recent studies have demonstrated the utility of 2-Methoxy-6-methylpyrimidine-4-carbonitrile in the development of inhibitors for tyrosine kinases, which are overactive in many types of cancer. By modifying the pyrimidine core with additional substituents, researchers have been able to generate compounds that exhibit potent inhibitory activity against specific tyrosine kinases. These derivatives have shown promise in preclinical studies, highlighting the potential of this scaffold for further therapeutic development.
Another area where 2-Methoxy-6-methylpyrimidine-4-carbonitrile has shown promise is in the field of antiviral research. Pyrimidine derivatives have long been recognized for their ability to mimic natural nucleobases, making them effective against viruses that rely on RNA or DNA replication. The structural flexibility of 2-Methoxy-6-methylpyrimidine-4-carbonitrile allows it to be incorporated into viral genomes or inhibit viral enzymes, thereby disrupting viral replication cycles.
The synthesis of 2-Methoxy-6-methylpyrimidine-4-carbonitrile involves multi-step organic reactions that typically begin with readily available precursors such as malononitrile or cyanoacetamide. The introduction of the methoxy and methyl groups is achieved through selective alkylation or methylation reactions, followed by functionalization at the 4-position with a nitrile group. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to enhance yield and purity.
The pharmacological properties of 2-Methoxy-6-methylpyrimidine-4-carbonitrile have been extensively studied in vitro and in vivo. Initial screening assays have revealed its ability to inhibit several kinases with high specificity, suggesting its potential as a lead compound for drug development. Furthermore, computational modeling studies have helped researchers understand how this compound interacts with target enzymes at the molecular level, providing insights into its mechanism of action.
In conclusion,2-Methoxy-6-methylpyrimidine-4-carbonitrile (CAS No. 1379244-55-9) is a versatile and promising compound with significant applications in pharmaceutical chemistry and drug discovery. Its unique structural features make it an attractive scaffold for developing kinase inhibitors and antiviral agents. As research continues to uncover new biological activities and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow further.
1379244-55-9 (2-Methoxy-6-methylpyrimidine-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)